Cas no 725-89-3 (3,5-Bis(trifluoromethyl)benzoic acid)

• Product Name: 3,5-Bis(trifluoromethyl)benzoic acid
• CAS No: 725-89-3
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• MDL: MFCD00000388
• CID: 39729
• PubChem ID: 12889
• Update Time: 2025-06-12

3,5-Bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)benzoic acid
• 3,5-di(trifluoromethyl)benzoic acid
• 3,5-Bis(trifluoromethyl)-benzoic acid
• EINECS 211-970-1
• MBT-BOA
• BENZOIC ACID, 3,5-BIS(TRIFLUOROMETHYL)-
• Bis(3,5-trifluoromethyl)benzoic acid
• 3,5-bis(trifluoromethyl) benzoic acid
• HVFQJWGYVXKLTE-UHFFFAOYSA-N
• 3,5-bis-trifluoromethyl-benzoic acid
• 3,5-bis-(trifluoromethyl)benzoic acid
• NSC88282
• 3.5-Bis(trifluoromethyl)benzoic acid
• PubChem2725
• Maybridge1_003411
• KSC377E8D
• RARECHEM A
• AKOS000120436
• 3,5-bistrifluoromethylbenzoic acid
• B1420
• NN52L84T3A
• TORCETRAPIB METABOLITE M1
• BRN 2058600
• InChI=1/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17)
• Cyclohexanecarboxaldehyde, 1-propyl-
• NSC 88282
• 3,5-Di-(trifluoromethyl) benzoic acid
• 3,5-bis-(trifluoromethyl)-benzoic acid
• J-511237
• AC-3901
• A16100
• W-104483
• 725-89-3
• AB00127
• DTXSID20222808
• SCHEMBL503980
• D70169
• HVFQJWGYVXKLTE-UHFFFAOYSA-
• UNII-NN52L84T3A
• CS-W012544
• Z56899078
• CHEMBL3728871
• F0001-1846
• NSC-88282
• CCG-240220
• 3,5-bis trifluoro methyl benzoic acid
• MFCD00000388
• HMS551D01
• FT-0614456
• PS-7386
• SY016218
• NS00042067
• EN300-17196
• AM61649
• 3,5-Bis(trifluoromethyl)benzoic acid, 98%
• DTXCID10145299
• DB-055654
• 211-970-1

• MDL： MFCD00000388
• Inchi： 1S/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17)
• InChI Key： HVFQJWGYVXKLTE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)(F)F
• BRN： 2058600

Computed Properties

• Exact Mass: 258.01200
• Monoisotopic Mass: 258.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White fibrous solid
• Density: 1.420(lit.)
• Melting Point: 142.0 to 145.0 deg-C
• Boiling Point: 260
• Flash Point: 89.2℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 3.42240
• Solubility: Not determined

3,5-Bis(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DG4448020
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Bis(trifluoromethyl)benzoic acid

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)benzoic Acid (CAS 725-89-3) in Chemical Biology and Pharmaceutical Research

3,5-Bis(trifluoromethyl)benzoic acid (CAS 725-89-3) is a fluorinated aromatic carboxylic acid that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. The presence of two trifluoromethyl groups at the meta positions of the benzoic acid scaffold enhances its lipophilicity, metabolic stability, and binding affinity, making it a valuable building block in drug design and medicinal chemistry. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, receptor modulators, and imaging agents.

One of the most notable advancements in the application of 3,5-Bis(trifluoromethyl)benzoic acid is its incorporation into the design of potent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing selective inhibitors of protein kinases involved in cancer signaling pathways. The researchers utilized structure-activity relationship (SAR) studies to optimize the substitution patterns around the benzoic acid core, leading to compounds with nanomolar inhibitory activity against specific kinase targets. The trifluoromethyl groups were found to play a critical role in enhancing binding interactions within the hydrophobic pockets of the kinase active sites.

In addition to its role in kinase inhibition, 3,5-Bis(trifluoromethyl)benzoic acid has been employed in the development of positron emission tomography (PET) radiotracers. A recent study in ACS Chemical Biology highlighted its use as a precursor for fluorine-18 labeled compounds, enabling non-invasive imaging of biological targets in vivo. The high electronegativity and small size of the fluorine atoms, combined with the metabolic stability conferred by the trifluoromethyl groups, make this compound an ideal candidate for radiopharmaceutical applications. The study reported successful synthesis and preclinical evaluation of a novel PET tracer targeting a specific oncogenic protein, demonstrating high target specificity and favorable pharmacokinetics.

Another emerging application of 3,5-Bis(trifluoromethyl)benzoic acid is in the field of supramolecular chemistry. Researchers have exploited its strong hydrogen-bonding and π-stacking capabilities to design self-assembling systems with potential applications in drug delivery and materials science. A 2022 publication in Angewandte Chemie described the use of this compound as a building block for constructing metal-organic frameworks (MOFs) with tunable porosity and functionality. These MOFs exhibited high stability and selective adsorption properties, suggesting their utility in controlled release formulations and targeted drug delivery systems.

The synthetic versatility of 3,5-Bis(trifluoromethyl)benzoic acid has also been demonstrated in recent methodological developments. A 2023 paper in Organic Letters reported a novel catalytic system for the direct carboxylation of 3,5-bis(trifluoromethyl)benzene derivatives, offering a more efficient route to this important intermediate. The method employs a palladium-based catalyst and operates under mild conditions, significantly improving the yield and scalability of the synthesis compared to traditional approaches. This advancement is expected to facilitate broader access to this compound for research and development purposes.

In conclusion, 3,5-Bis(trifluoromethyl)benzoic acid (CAS 725-89-3) continues to prove its value as a multifunctional tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to imaging and materials science. The recent studies highlighted in this briefing demonstrate the compound's growing importance and potential for future innovations in these fields. As research progresses, we anticipate seeing further creative applications of this versatile building block in addressing complex challenges in medicine and biotechnology.